Cas no 635712-49-1 (5-Bromo-7-ethyl-1H-indazole)

5-Bromo-7-ethyl-1H-indazole structure
5-Bromo-7-ethyl-1H-indazole structure
Product Name:5-Bromo-7-ethyl-1H-indazole
CAS No:635712-49-1
MF:C9H9BrN2
MW:225.085160970688
MDL:MFCD11044594
CID:960489
PubChem ID:21102195
Update Time:2025-04-19

5-Bromo-7-ethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-7-ethyl-1H-indazole
    • 1H-Indazole,5-bromo-7-ethyl-(9CI)
    • 1H-INDAZOLE, 5-BROMO-7-ETHYL-
    • AK112122
    • INDAZOLE, 5-BROMO-7-ETHYL-
    • KB-42422
    • MB09129
    • SureCN1144895
    • UXSIDFXINVIZIM-UHFFFAOYSA-N
    • FCH1401863
    • OR305119
    • AX8058783
    • A868104
    • SCHEMBL1144895
    • SY251602
    • AKOS016009423
    • SS-6018
    • AMY7396
    • CS-0096453
    • MFCD11044594
    • DTXSID30610772
    • 635712-49-1
    • DB-118374
    • 5-bromo-7-ethyl-2H-indazole
    • MDL: MFCD11044594
    • Inchi: 1S/C9H9BrN2/c1-2-6-3-8(10)4-7-5-11-12-9(6)7/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: UXSIDFXINVIZIM-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C=NNC2=C(C=1)CC

Computed Properties

  • Exact Mass: 223.99497
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 3

Experimental Properties

  • PSA: 28.68

5-Bromo-7-ethyl-1H-indazole Security Information

5-Bromo-7-ethyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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abcr
AB358935-500 mg
5-Bromo-7-ethyl-1H-indazole; 97%
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€462.60 2022-06-10
abcr
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